
3-Ethyl-2,2-dimethyloxirane molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyl-2,2-dimethyloxirane

Cat. No.: B072179 Get Quote

A Technical Guide to 3-Ethyl-2,2-dimethyloxirane
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Ethyl-2,2-dimethyloxirane,

a versatile epoxide compound. It covers its fundamental molecular properties, a detailed

experimental protocol for its synthesis and characterization, and a logical workflow for its

potential application in synthetic chemistry.

Core Molecular Data
3-Ethyl-2,2-dimethyloxirane is an organic compound featuring a strained three-membered

ring containing oxygen, known as an epoxide.[1][2] This structural feature, the oxirane ring, is

responsible for its high reactivity and utility as a synthetic intermediate.[1][2] The compound is

also known by other names, including 2,3-epoxy-2-methylpentane and 2-methyl-2-pentene

oxide.[3][4]

The key quantitative data for this molecule are summarized in the table below.
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Property Value

Molecular Formula C₆H₁₂O[1][2][3][4][5]

Molecular Weight 100.16 g/mol [1][2][4][6]

Monoisotopic Mass 100.088815002 Da[4][7]

CAS Number 1192-22-9[1][2][3][4]

Experimental Protocols: Synthesis and
Characterization
The primary route for synthesizing 3-Ethyl-2,2-dimethyloxirane is through the epoxidation of

its corresponding alkene precursor, 2-methyl-2-pentene.[1] A common and effective method

involves the use of a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA).[1]

Protocol: Synthesis via Epoxidation of 2-methyl-2-pentene

Objective: To synthesize 3-Ethyl-2,2-dimethyloxirane with high purity.

Materials:

2-methyl-2-pentene

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel, rotary

evaporator.

Procedure:
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Dissolve 2-methyl-2-pentene in dichloromethane in a round-bottom flask and cool the

solution to 0°C in an ice bath.

In a separate beaker, dissolve m-CPBA in dichloromethane.

Add the m-CPBA solution dropwise to the stirred alkene solution over a period of 30

minutes, maintaining the temperature at 0°C.

Allow the reaction to stir for an additional 2-4 hours at room temperature, monitoring the

progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated solution of sodium

bicarbonate to neutralize the excess peroxyacid and the m-chlorobenzoic acid byproduct.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purify the crude 3-Ethyl-2,2-dimethyloxirane by fractional distillation.

Protocol: Characterization of 3-Ethyl-2,2-dimethyloxirane

Objective: To confirm the identity and purity of the synthesized product.

Methods:

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the sample

and confirm its molecular weight by observing the molecular ion peak.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To identify the different types of protons and their connectivity in the molecule.
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¹³C NMR: To identify the number of unique carbon environments in the molecule.[4]

Infrared (IR) Spectroscopy: To identify the characteristic C-O-C stretching vibrations of the

epoxide ring.[4]

Application Workflow: Synthetic Intermediate
Due to the significant ring strain, 3-Ethyl-2,2-dimethyloxirane readily undergoes ring-opening

reactions with various nucleophiles.[2][8] This reactivity makes it a valuable building block in

organic synthesis for creating more complex molecules with specific functionalities. The

workflow below illustrates a general pathway for its application.
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Caption: Workflow for the synthesis and synthetic application of 3-Ethyl-2,2-dimethyloxirane.
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This diagram illustrates the logical progression from the starting alkene to the pure epoxide,

followed by its use in a nucleophilic ring-opening reaction to generate a functionalized

intermediate, which can then be used to build more complex target molecules. This pathway is

fundamental in medicinal chemistry and materials science for creating novel compounds.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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